Cas no 1440509-03-4 (4,4'-Bis(hexyloxy)-3-methylazobenzene)
4,4'-Bis(hexyloxy)-3-methylazobenzene Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-Bis(hexyloxy)-3-methylazobenzene
- 3-Methyl-4,4'-bis(hexyloxy)azobenzene
- B4596
- CS-0373846
- SCHEMBL22462365
- MFCD30742891
- [4-(hexyloxy)-3-methylphenyl][4-(hexyloxy)phenyl]diazene
- (4-hexoxy-3-methylphenyl)-(4-hexoxyphenyl)diazene
- SCHEMBL22462364
- 1440509-03-4
- T70286
- (E)-1-(4-(Hexyloxy)-3-methylphenyl)-2-(4-(hexyloxy)phenyl)diazene
- 4,4'-Dihexyloxy-3-methylazobenzene
-
- Inchi: 1S/C25H36N2O2/c1-4-6-8-10-18-28-24-15-12-22(13-16-24)26-27-23-14-17-25(21(3)20-23)29-19-11-9-7-5-2/h12-17,20H,4-11,18-19H2,1-3H3/b27-26+
- InChI Key: ULSNKXLZLMMAQJ-CYYJNZCTSA-N
- SMILES: O(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 396.277678395g/mol
- Monoisotopic Mass: 396.277678395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 14
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.2
- XLogP3: 8.7
4,4'-Bis(hexyloxy)-3-methylazobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869136-500mg |
4,4'-Bis(hexyloxy)-3-methylazobenzene |
1440509-03-4 | 95% | 500mg |
¥1,060.20 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | JG510-100mg |
4,4'-Bis(hexyloxy)-3-methylazobenzene |
1440509-03-4 | 95.0%(LC) | 100mg |
¥540.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4596-5g |
4,4'-Bis(hexyloxy)-3-methylazobenzene |
1440509-03-4 | 95.0%(LC) | 5g |
¥3665.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4596-500mg |
4,4'-Bis(hexyloxy)-3-methylazobenzene |
1440509-03-4 | 95.0%(LC) | 500mg |
¥495.0 | 2022-06-09 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4596-500MG |
4,4'-Bis(hexyloxy)-3-methylazobenzene |
1440509-03-4 | >95.0%(HPLC) | 500mg |
¥390.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4596-5G |
4,4'-Bis(hexyloxy)-3-methylazobenzene |
1440509-03-4 | >95.0%(HPLC) | 5g |
¥3350.00 | 2024-04-17 | |
| TRC | B412835-1000mg |
4,4'-Bis(hexyloxy)-3-methylazobenzene |
1440509-03-4 | 1g |
$ 620.00 | 2023-04-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444516-500mg |
(E)-1-(4-(Hexyloxy)-3-methylphenyl)-2-(4-(hexyloxy)phenyl)diazene |
1440509-03-4 | 95% HPLC | 500mg |
¥604.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444516-5g |
(E)-1-(4-(Hexyloxy)-3-methylphenyl)-2-(4-(hexyloxy)phenyl)diazene |
1440509-03-4 | 95% HPLC | 5g |
¥4894.00 | 2023-11-21 | |
| TRC | B412835-100mg |
4,4'-Bis(hexyloxy)-3-methylazobenzene |
1440509-03-4 | 100mg |
$ 98.00 | 2023-04-18 |
4,4'-Bis(hexyloxy)-3-methylazobenzene Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4,4'-Bis(hexyloxy)-3-methylazobenzene
Introduction to 4,4'-Bis(hexyloxy)-3-methylazobenzene (CAS No. 1440509-03-4) and Its Emerging Applications in Chemical Biology
4,4'-Bis(hexyloxy)-3-methylazobenzene, identified by the chemical identifier CAS No. 1440509-03-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of azobenzene derivatives, which are known for their photochromic and photoresponsive characteristics. The presence of hexyloxy substituents in the molecule imparts enhanced solubility and stability, making it a valuable candidate for various biochemical applications.
The molecular structure of 4,4'-Bis(hexyloxy)-3-methylazobenzene consists of a central azobenzene core substituted with hexyloxy groups at the 4-positions and a methyl group at the 3-position. This configuration not only influences its electronic properties but also its interaction with biological systems. The azobenzene moiety is capable of undergoing reversible isomerization upon exposure to light, particularly in the ultraviolet (UV) and visible spectrum ranges. This property has been exploited in numerous research applications, including the development of photochromic materials and light-controlled drug delivery systems.
In recent years, 4,4'-Bis(hexyloxy)-3-methylazobenzene has been extensively studied for its potential in biomedical applications. One of the most promising areas is its use as a photosensitizer in photodynamic therapy (PDT). PDT involves the use of a photosensitizer that, when activated by light, generates reactive oxygen species (ROS) that can selectively damage target cells. The photoresponsive nature of 4,4'-Bis(hexyloxy)-3-methylazobenzene makes it an ideal candidate for such applications, as it can be precisely controlled using light irradiation.
Furthermore, research has demonstrated the utility of this compound in molecular switches and sensors. The ability to switch between different isomers upon light exposure allows for the development of sophisticated systems that can respond to external stimuli in a controlled manner. This has implications in fields such as smart materials and nanotechnology, where dynamic molecular interactions are crucial.
Recent studies have also explored the use of 4,4'-Bis(hexyloxy)-3-methylazobenzene in drug delivery systems. By leveraging its photochromic properties, researchers have designed formulations where drugs can be released on demand by exposing the system to specific wavelengths of light. This approach offers a non-invasive method for drug administration and could potentially improve therapeutic outcomes by reducing side effects associated with conventional drug delivery methods.
The synthesis of 4,4'-Bis(hexyloxy)-3-methylazobenzene involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The hexyloxy groups are typically introduced through nucleophilic substitution reactions, while the methyl group at the 3-position can be incorporated during later stages of synthesis. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve optimal results.
The physicochemical properties of 4,4'-Bis(hexyloxy)-3-methylazobenzene, including its solubility profile and thermal stability, have been thoroughly characterized. These properties are critical for determining its suitability for various applications. For instance, high solubility in common organic solvents enhances its compatibility with formulation processes, while thermal stability ensures long-term storage without degradation.
In conclusion,4,4'-Bis(hexyloxy)-3-methylazobenzene (CAS No. 1440509-03-4) represents a fascinating compound with diverse potential applications in chemical biology and biomedical research. Its photochromic behavior and structural versatility make it an invaluable tool for developing innovative solutions in photodynamic therapy, smart materials, and drug delivery systems. As research continues to uncover new functionalities and applications for this compound,4,4'-Bis(hexyloxy)-3-methylazobenzene is poised to play a significant role in advancing our understanding and manipulation of biological processes at the molecular level.
1440509-03-4 (4,4'-Bis(hexyloxy)-3-methylazobenzene) Related Products
- 2052287-40-6(Diazene, 1-(4-butoxy-3-methylphenyl)-2-(4-butoxyphenyl)-, (1Z)-)
- 2052287-43-9(Diazene, 1-[4-(heptyloxy)-3-methylphenyl]-2-[4-(heptyloxy)phenyl]-, (1E)-)
- 2052287-45-1(Diazene, 1-[3-methyl-4-(octyloxy)phenyl]-2-[4-(octyloxy)phenyl]-, (1E)-)
- 1440509-01-2(4,4'-Bis(dodecyloxy)-3-methylazobenzene)
- 2052287-41-7(Diazene, 1-[3-methyl-4-(pentyloxy)phenyl]-2-[4-(pentyloxy)phenyl]-, (1E)-)
- 2052287-42-8(Diazene, 1-[3-methyl-4-(pentyloxy)phenyl]-2-[4-(pentyloxy)phenyl]-, (1Z)-)
- 2052287-39-3(Diazene, 1-(4-butoxy-3-methylphenyl)-2-(4-butoxyphenyl)-, (1E)-)
- 2052287-44-0(Diazene, 1-[4-(heptyloxy)-3-methylphenyl]-2-[4-(heptyloxy)phenyl]-, (1Z)-)
- 1627844-78-3(4,4'-Bis(decyloxy)-3-methylazobenzene)
- 2052287-46-2(Diazene, 1-[3-methyl-4-(octyloxy)phenyl]-2-[4-(octyloxy)phenyl]-, (1Z)-)